Cas no 178955-07-2 ((2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride)

• Product Name: (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride
• CAS No: 178955-07-2
• MF: C₁₀H₁₄ClN
• MW: 183.677861690521
• MDL: MFCD07371495
• CID: 2189289
• PubChem ID: 54594123
• Update Time: 2025-10-24

(2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Indan-2-yl-methylamine hydrochloride
• N-Methyl-2-indanamine hydrochloride (1:1)
• (2,3-Dihydro-1H-inden-2-yl)methanamine hydrochloride
• EN300-79989
• 2,3-dihydro-1H-inden-2-ylmethanamine hydrochloride
• Indan-2-yl-methylamine hydrochloride, AldrichCPR
• (2,3-Dihydro-1H-inden-2-yl)methanaminehydrochloride
• CS-0217622
• G19076
• MFCD07371495
• F8888-5310
• 2,3-dihydro-1H-inden-2-ylmethanamine;hydrochloride
• Z1269638468
• Indan-2-ylmethylamine hydrochloride
• SCHEMBL1571970
• 2-indanmethanamine hydrochloride
• FBTMKYSIJBFIBH-UHFFFAOYSA-N
• AKOS008139026
• 178955-07-2
• 1H-Indene-2-methanamine, 2,3-dihydro-, hydrochloride (1:1)
• DHA95507
• 861-695-1
• (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride

• MDL： MFCD07371495
• Inchi： 1S/C10H13N.ClH/c11-7-8-5-9-3-1-2-4-10(9)6-8;/h1-4,8H,5-7,11H2;1H
• InChI Key： FBTMKYSIJBFIBH-UHFFFAOYSA-N
• SMILES： Cl.NCC1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 183.0814771g/mol
• Monoisotopic Mass: 183.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 119
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: NA

(2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride

178955-07-2: A Comprehensive Overview of (2,3-Dihydro-1H-inden-2-yl)methanamine Hydrochloride

178955-07-2, also known as (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride, is a compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a secondary amine, derived from the indene structure. The indene moiety, a bicyclic compound consisting of a benzene ring fused to a cyclopropane ring, is a key structural element that contributes to the unique properties of this compound. The presence of the hydrochloride counterion not only stabilizes the amine but also enhances its solubility in aqueous media, making it suitable for various applications in drug delivery and chemical synthesis.

The synthesis of (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride involves a series of well-established organic reactions. Typically, the indene derivative is first subjected to alkylation or acylation to introduce the methanamine group. Subsequent acidification with hydrochloric acid yields the hydrochloride salt. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production processes.

One of the most promising applications of 178955-07-2 lies in its potential as a building block for complex molecules in medicinal chemistry. The indene framework is known for its ability to participate in various annulation reactions, which are pivotal in constructing polycyclic structures with high structural complexity. For instance, researchers have employed this compound as a precursor for synthesizing bioactive molecules targeting G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as hypertension, depression, and inflammation.

Recent studies have also highlighted the role of (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride in asymmetric catalysis. By incorporating chiral ligands into its structure, this compound can serve as a chiral auxiliary or catalyst in enantioselective reactions. This capability has opened new avenues for the synthesis of chiral drugs and agrochemicals with high enantiomeric excess (ee), thereby addressing the growing demand for enantioselective compounds in pharmaceutical industries.

In addition to its role in drug discovery, 178955-07-2 has found applications in materials science. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. Recent research has demonstrated its utility in constructing metal-organic frameworks (MOFs) with high surface area and porosity, which are ideal for gas storage and catalytic applications.

The pharmacokinetic profile of (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride has been extensively studied to evaluate its suitability as an orally active drug. Preclinical studies indicate that this compound exhibits moderate bioavailability and favorable pharmacokinetics, making it a viable candidate for further development as an therapeutic agent. Moreover, its low toxicity profile observed in acute and chronic toxicity studies suggests that it may have a favorable safety margin when administered at therapeutic doses.

From an environmental perspective, understanding the fate and behavior of 178955-07-2 in natural systems is crucial for assessing its potential impact on ecosystems. Recent eco-toxicological studies have shown that this compound undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This finding aligns with current regulatory requirements aimed at reducing the environmental footprint of chemical compounds used in industrial and pharmaceutical settings.

In conclusion, (2,3-dihydro-1H-inden-2-yl)methanamine hydrochloride (178955-07-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with advancements in synthetic methodologies and application-specific modifications, position it as a valuable tool for addressing contemporary challenges in drug discovery, materials science, and sustainable chemistry.